Cas no 13764-49-3 ((1R,2S,6R)-19-(2-Hydroxypentan-2-yl)-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,16-tetraen-11-ol;hydrochloride)

(1R,2S,6R)-19-(2-Hydroxypentan-2-yl)-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,16-tetraen-11-ol;hydrochloride structure
13764-49-3 structure
Product Name:(1R,2S,6R)-19-(2-Hydroxypentan-2-yl)-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,16-tetraen-11-ol;hydrochloride
CAS No:13764-49-3
MF:C25H34ClNO4
MW:447.994766712189
CID:880788
Update Time:2024-03-01

(1R,2S,6R)-19-(2-Hydroxypentan-2-yl)-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,16-tetraen-11-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Etorphine hydrochloride
    • (5alpha,7alpha(R))-4,5-E
    • (6R,7R,14R)-7,8-Dihydro-7-((1R)-1-hydroxy-1-methylbutyl)-6-O-methyl-6,14alpha-ethenomorphine hydrochloride
    • 19-Propylorvinol hydrochloride
    • 6,14-Endoetheno-7-(2-hydroxy-2-pentyl)-tetrahydro-oripavine hydrochloride
    • 7-alpha-(1-(R)-Hydroxy-1-methylbutyl)-6,14-endoethenotetrahydro-oripavine hydrochloride
    • Etorphine HCl
    • M 99
    • M 99 reckitt
    • M-99
    • Propylorvinol hydrochloride
    • UNII-8CBE01N748
    • DEA No. 9059
    • 6,14-endo-Ethenotetrahydrooripavine, 7-alpha-(1-(R)-hydroxy-1-methylbutyl)-, hydrochloride
    • (1R,2S,6R)-19-(2-Hydroxypentan-2-yl)-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,1
    • (1R,2S,6R)-19-(2-Hydroxypentan-2-yl)-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,16-tetraen-11-ol;hydrochloride
    • Inchi: 1S/C25H33NO4.ClH/c1-5-8-22(2,28)17-14-23-9-10-25(17,29-4)21-24(23)11-12-26(3)18(23)13-15-6-7-16(27)20(30-21)19(15)24;/h6-7,9-10,17-18,21,27-28H,5,8,11-14H2,1-4H3;1H/t17?,18-,21?,22?,23-,24+,25?;/m1./s1
    • InChI Key: JNHPUZURWFYYHW-NCEBQUJSSA-N
    • SMILES: Cl.O1C2=C(C=CC3C[C@@H]4[C@@]56C=CC(C(C(C)(CCC)O)C5)(C1[C@@]6(C=32)CCN4C)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 772
  • Topological Polar Surface Area: 62.2

(1R,2S,6R)-19-(2-Hydroxypentan-2-yl)-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,16-tetraen-11-ol;hydrochloride Related Literature

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